Cas no 2377004-22-1 (Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)-)

• Product Name: Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)-
• CAS No: 2377004-22-1
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 5861101
• PubChem ID: 145913731
• Update Time: 2025-05-19

Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)-
• (R)-2-(methylamino)butanoic acid hydrochloride
• (2R)-2-(methylamino)butanoic acid hydrochloride
• EN300-7457096
• 2377004-22-1
• (2R)-2-(Methylamino)butanoic acid;hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c1-3-4(6-2)5(7)8;/h4,6H,3H2,1-2H3,(H,7,8);1H/t4-;/m1./s1
• InChI Key： UXBBODLDNLSOTM-PGMHMLKASA-N
• SMILES： [C@@H](NC)(CC)C(=O)O.Cl

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)-

Butanoic Acid, 2-(Methylamino)-, Hydrochloride (1:1), (2R)-: A Comprehensive Overview

Butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)-, also known by its CAS number 2377004-22-1, is a biologically active compound with significant potential in the fields of pharmacology and drug development. This compound belongs to the class of amino acids and is a derivative of butanoic acid, a four-carbon carboxylic acid. The presence of the methylamino group at the second carbon position and the hydrochloride salt form make it unique in terms of its chemical properties and biological activity.

The stereochemistry of this compound is defined by its (2R) configuration, which plays a crucial role in determining its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the compound's interaction with biological targets such as enzymes and receptors. The (2R) configuration of butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)- has been shown to enhance its bioavailability and selectivity for specific molecular targets.

One of the most promising applications of this compound is in the development of novel therapeutic agents. Researchers have explored its potential as a building block for peptide synthesis, where it serves as an essential amino acid analog. Its ability to form stable peptide bonds makes it invaluable in the construction of bioactive peptides with tailored functions. Furthermore, recent advancements in medicinal chemistry have enabled the modification of this compound to enhance its pharmacokinetic profile, making it more suitable for use in drug delivery systems.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions. This property is critical for its use in pharmaceutical formulations, where solubility directly impacts bioavailability and therapeutic efficacy. Studies have demonstrated that the hydrochloride form exhibits superior dissolution characteristics compared to other salt forms, making it a preferred choice for oral and parenteral administration.

In terms of synthesis, butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)- can be prepared through various methods, including enzymatic resolution and chemical synthesis. Enzymatic resolution using chiral catalysts has emerged as a sustainable approach to obtaining high enantiomeric excess products. This method not only ensures high purity but also aligns with the growing demand for environmentally friendly manufacturing processes in the pharmaceutical industry.

The biological activity of this compound has been extensively studied in preclinical models. It has been shown to exhibit potent inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders. Additionally, its ability to modulate signaling pathways associated with inflammation has positioned it as a potential anti-inflammatory agent.

Recent research has also explored the use of this compound as a precursor for more complex molecules with enhanced therapeutic potential. For instance, chemists have successfully synthesized derivatives that incorporate additional functional groups to improve their binding affinity for target proteins. These derivatives are currently under investigation for their potential application in oncology and neurodegenerative diseases.

In conclusion, butanoic acid, 2-(methylamino)-, hydrochloride (1:1), (2R)- is a versatile compound with immense potential in drug discovery and development. Its unique chemical properties, coupled with advances in synthetic methodologies and biological research, make it an invaluable tool for scientists working at the forefront of medicinal chemistry. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a significant role in shaping future therapeutic interventions.